Cas no 4739-94-0 (2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester)

2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester is a heterocyclic organic compound featuring a benzodioxin core with an ester functional group. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing bioactive molecules. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization. Its rigid benzodioxin scaffold contributes to stability while allowing selective functionalization at the carboxylic acid position. The compound is commonly employed in the development of ligands, catalysts, and active pharmaceutical ingredients (APIs) due to its balanced lipophilicity and synthetic flexibility. Proper handling under standard laboratory conditions is recommended due to its sensitivity to hydrolysis under extreme pH conditions.
2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester structure
4739-94-0 structure
Product Name:2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
CAS No:4739-94-0
MF:C11H12O4
MW:208.210583686829
MDL:MFCD01099774
CID:45275
PubChem ID:160870973
Update Time:2025-05-27

2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
    • TIMTEC-BB SBB008613
    • ETHYL 2,3-DIHYDRO-1,4-BENZODIOXIN-2-CARBOXYLATE
    • 2,3-DIHYDRO-BENZO[1,4]DIOXINE-2-CARBOXYLIC ACID ETHYL ESTER
    • 1,4-BENZODIOXAN-2-CARBOXYLIC ACID ETHYL ESTER
    • 2,3-Dihydro-2-Carboethoxy-1,4-
    • 2,3-Dihydro-2-carboethoxy-1, 4-benzodioxane
    • ETHYL 1,4-BENZODIOXANE-2-CARBOXYLATE
    • 2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
    • ETHYL 1,4-BENZODIOXAN-2-CARBOXYLATE
    • ETHYL 1,4-BENZODIOXAN-2-CARBOXYLATE ---LIQUID, ND25 1.5214---
    • ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate
    • ethyl 2,3-dihydro-1,4-benzodioxine-3-carboxylate
    • 1,4-Benzodioxane-2-carboxylic Acid Ethyl Ester
    • ethyl 2,3-dihydrobenzo[b][1,4]dioxine-2-carboxylate
    • Ethyl1,4-Benzodioxan-2-carboxylate
    • 1,4-Benzodioxin-2-carboxylic acid, 2,3-dihydro-, ethyl ester
    • 1,4-Benzodioxin-2,3-dihydro-2-carboxylic acid ethyl ester
    • DTXSID80963821
    • AS-5301
    • AI3-26022
    • AKOS016843285
    • 1,4-Benzodioxan-2-carboxylic acid, ethyl ester
    • AM20050071
    • MFCD01099774
    • DS-2455
    • 2,3-dihydro-[1,4]benzodioxine-2-carboxylic acid ethyl ester
    • 2,3-Dihydro-benzo[1,4]dioxine-2-carboxylic acidethyl ester
    • SY014493
    • AKOS000116644
    • SCHEMBL612174
    • Ethyl2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
    • DDIGEMWIKJMEIU-UHFFFAOYSA-N
    • EN300-04010
    • E0902
    • J-521294
    • FT-0650156
    • 4739-94-0
    • Ethyl 1,4-benzodioxan-2-carboxylate, 97%
    • CS-0151626
    • DB-070802
    • MDL： MFCD01099774
    • Inchi： 1S/C11H12O4/c1-2-13-11(12)10-7-14-8-5-3-4-6-9(8)15-10/h3-6,10H,2,7H2,1H3
    • InChI Key： DDIGEMWIKJMEIU-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2OCC1C(=O)OCC

Computed Properties

  • Exact Mass: 208.07400
  • Monoisotopic Mass: 208.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.8

Experimental Properties

  • Density: 1.208
  • Boiling Point: 115°C/0.2mmHg(lit.)
  • Flash Point: 110 ºC
  • Refractive Index: 1.523
  • PSA: 44.76000
  • LogP: 1.38950

2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • WGK Germany：2
  • Hazard Category Code： R22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,Room Temperature(BD20938)
  • Risk Phrases：R22

2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A447938-5g
Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
 4739-94-0 95%
5g
 $18.0 2025-02-21
Ambeed
A447938-10g
Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
 4739-94-0 95%
10g
 $33.0 2025-02-21
Ambeed
A447938-25g
Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
 4739-94-0 95%
25g
 $77.0 2025-02-21
Ambeed
A447938-100g
Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
 4739-94-0 95%
100g
 $270.0 2025-02-21
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0902-25G
Ethyl 1,4-Benzodioxane-2-carboxylate
 4739-94-0 >98.0%(GC)
25g
 ¥1505.00 2024-04-16
TRC
D448235-5g
2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
 4739-94-0
5g
 $75.00 2023-05-18
TRC
D448235-10g
2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
 4739-94-0
10g
 $110.00 2023-05-18
TRC
D448235-25g
2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
 4739-94-0
25g
 $ 185.00 2022-06-05
TRC
D448235-50g
2,3-Dihydro-1,4-benzodioxin-2-carboxylic Acid Ethyl Ester
 4739-94-0
50g
 $414.00 2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E70460-25g
Ethyl 2,3-dihydrobenzo[1,4]dioxine-2-carboxylate
 4739-94-0 95%
25g
 ¥275.0 2023-09-07

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